4-nitrobenzaldehyde (2-acetyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)hydrazone

• IUPAC Name: (3E)-2-acetyl-3-[(E)-(4-nitrophenyl)methylidenehydrazinylidene]inden-1-one
• InChI: InChI=1S/C18H13N3O4/c1-11(22)16-17(14-4-2-3-5-15(14)18(16)23)20-19-10-12-6-8-13(9-7-12)21(24)25/h2-10,16H,1H3/b19-10+,20-17-
• InChI Key: ONBYYVQNVSXIPG-HCDAPJTOSA-N
• Canonical SMILES: CC(=O)C1C(=NN=CC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3C1=O
• Isomeric SMILES: CC(=O)C1/C(=N\N=C\C2=CC=C(C=C2)[N+](=O)[O-])/C3=CC=CC=C3C1=O
• Molecular Formula: C18H13N3O4
• Molecular Weight: 335.3 g/mol

Description

4-nitrobenzaldehyde (2-acetyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)hydrazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydrazone derivative of 4-nitrobenzaldehyde and has a chemical formula of C16H13N3O4.

Mechanism of Action

The mechanism of action of 4-nitrobenzaldehyde (2-acetyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)hydrazone is not fully understood. However, it has been proposed that this compound exerts its cytotoxic activity by inducing apoptosis in cancer cells. It has also been suggested that this compound may act as a metal ion chelator, which could explain its potential as a fluorescent probe for the detection of metal ions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-nitrobenzaldehyde (2-acetyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)hydrazone have not been extensively studied. However, it has been reported that this compound exhibits cytotoxic activity against various cancer cell lines, indicating that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-nitrobenzaldehyde (2-acetyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)hydrazone is its potential as a fluorescent probe for the detection of metal ions. This compound is also relatively easy to synthesize and purify, which makes it a useful reagent for various analytical and medicinal chemistry applications. However, one of the main limitations of this compound is its cytotoxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 4-nitrobenzaldehyde (2-acetyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)hydrazone. One area of research could be focused on the development of this compound as an anticancer agent, with a particular emphasis on understanding its mechanism of action and optimizing its cytotoxic activity. Another area of research could be focused on the development of this compound as a fluorescent probe for the detection of metal ions, with a particular emphasis on improving its selectivity and sensitivity. Additionally, this compound could be further investigated for its potential as a reagent for the determination of various analytes, including metal ions and amino acids.

Scientific Research Applications

4-nitrobenzaldehyde (2-acetyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)hydrazone has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has been shown to exhibit cytotoxic activity against various cancer cell lines. In material science, this compound has been studied for its potential as a fluorescent probe for the detection of metal ions. In analytical chemistry, this compound has been investigated for its potential as a reagent for the determination of various analytes, including metal ions and amino acids.